5-(3-fluorophenyl)-3-(3-propoxy-1-piperidinyl)-1,2,4-triazine

• IUPAC Name: 5-(3-fluorophenyl)-3-(3-propoxypiperidin-1-yl)-1,2,4-triazine
• InChI: InChI=1S/C17H21FN4O/c1-2-9-23-15-7-4-8-22(12-15)17-20-16(11-19-21-17)13-5-3-6-14(18)10-13/h3,5-6,10-11,15H,2,4,7-9,12H2,1H3
• InChI Key: NSXZMNQBUJWXKS-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1CCCN(C1)C2=NC(=CN=N2)C3=CC(=CC=C3)F
• Molecular Formula: C17H21FN4O
• Molecular Weight: 316.4 g/mol

Description

5-(3-fluorophenyl)-3-(3-propoxy-1-piperidinyl)-1,2,4-triazine is a chemical compound that has been extensively studied in the field of medicinal chemistry. It belongs to the class of triazine derivatives and has shown promising results in various scientific research applications.

Mechanism of Action

The mechanism of action of 5-(3-fluorophenyl)-3-(3-propoxy-1-piperidinyl)-1,2,4-triazine is not fully understood. However, it has been suggested that the compound works by inhibiting the activity of certain enzymes or proteins in the body. This inhibition leads to a decrease in the growth and proliferation of cancer cells and the formation of amyloid plaques in Alzheimer's disease.
Biochemical and Physiological Effects
5-(3-fluorophenyl)-3-(3-propoxy-1-piperidinyl)-1,2,4-triazine has been shown to have various biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells and induce apoptosis in vitro. In animal models, the compound has been shown to reduce the growth of tumors and increase the survival rate of animals with cancer. It has also been shown to reduce the formation of amyloid plaques in the brain, which is a hallmark of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

5-(3-fluorophenyl)-3-(3-propoxy-1-piperidinyl)-1,2,4-triazine has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has shown promising results in various scientific research applications. However, there are also some limitations to using this compound in lab experiments. The compound is not very water-soluble, which can make it difficult to administer to animals or use in certain assays. Additionally, the compound has not been extensively studied in humans, so its safety and efficacy in humans are not yet fully understood.

Future Directions

There are several future directions for the study of 5-(3-fluorophenyl)-3-(3-propoxy-1-piperidinyl)-1,2,4-triazine. One direction is to further investigate the mechanism of action of the compound and identify its molecular targets in the body. This could lead to the development of more targeted and effective drugs based on this compound. Another direction is to study the safety and efficacy of the compound in humans, which could lead to its eventual use as a therapeutic drug. Additionally, the compound could be further studied for its potential use as a diagnostic tool for imaging various diseases.

Synthesis Methods

The synthesis of 5-(3-fluorophenyl)-3-(3-propoxy-1-piperidinyl)-1,2,4-triazine involves the reaction of 3-(3-propoxy-1-piperidinyl)-5-(3-trifluoromethylphenyl)-1,2,4-triazine with sodium hydride in dimethylformamide. The reaction takes place at room temperature, and the resulting compound is purified by column chromatography. The yield of the compound is around 65%.

Scientific Research Applications

5-(3-fluorophenyl)-3-(3-propoxy-1-piperidinyl)-1,2,4-triazine has been extensively studied in the field of medicinal chemistry. It has shown promising results as a potential drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. The compound has also been studied for its potential use as a diagnostic tool for imaging various diseases.